3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H21ClN2O3/c21-17-8-4-7-16(13-17)18(15-5-2-1-3-6-15)14-19(24)22-9-10-23-11-12-26-20(23)25/h1-8,13,18H,9-12,14H2,(H,22,24)
• InChI Key: IQUFOQHQRSFYKV-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)N1CCNC(=O)CC(C2=CC=CC=C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide is a chemical compound that has been used in scientific research for various purposes. It is a synthetic compound that is derived from the amide class of organic compounds.

Mechanism of Action

The mechanism of action of 3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins in the body that are involved in disease processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide have been studied in various in vitro and in vivo experiments. It has been shown to have anti-inflammatory, anti-cancer, and antibacterial properties. It has also been shown to affect various signaling pathways in the body, including the MAPK/ERK pathway and the NF-kB pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide in lab experiments is its ability to selectively target certain enzymes or proteins in the body. This makes it a useful tool for studying the role of these enzymes or proteins in disease processes. However, one limitation of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the use of 3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide in scientific research. One potential direction is the development of new drug candidates based on this compound. Another direction is the study of its potential as a tool for studying the role of certain enzymes or proteins in disease processes. Finally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Scientific Research Applications

3-(3-chlorophenyl)-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-phenylpropanamide has been used in scientific research for various purposes. One of the main applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and bacterial infections.